N-[3-(acetylamino)phenyl]-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-(3-acetamidophenyl)-2-(6-oxo-3-thiophen-2-ylpyridazin-1-yl)acetamide
• InChI: InChI=1S/C18H16N4O3S/c1-12(23)19-13-4-2-5-14(10-13)20-17(24)11-22-18(25)8-7-15(21-22)16-6-3-9-26-16/h2-10H,11H2,1H3,(H,19,23)(H,20,24)
• InChI Key: QLQHTMGIWVTORU-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)NC(=O)CN2C(=O)C=CC(=N2)C3=CC=CS3
• Molecular Formula: C18H16N4O3S
• Molecular Weight: 368.4 g/mol

Description

Synthesis Analysis

Synthesis of compounds similar to N-[3-(acetylamino)phenyl]-2-[6-oxo-3-(2-thienyl)-1(6H)-pyridazinyl]acetamide involves multi-step reactions, including acetylation, condensation, and ring-opening reactions. For instance, Almutairi et al. (2018) detailed the synthesis of N-acetylisatines undergoing ring-opening with indole-bearing hydrazides to yield glyoxylamides, showing a methodological approach that could be analogous to synthesizing the compound (Almutairi et al., 2018).

Molecular Structure Analysis

Structural and vibrational investigations of compounds like 2-phenyl-N-(pyrazin-2-yl)acetamide combine XRD, FT-IR, and NMR spectroscopies with DFT calculations, providing insights into the molecular geometry, electronic structure, and intermolecular interactions. Lukose et al. (2015) demonstrated this approach, highlighting the importance of theoretical and experimental analyses in understanding the molecular structure (Lukose et al., 2015).

Chemical Reactions and Properties

The chemical reactivity and properties of similar compounds are often studied through their biological activities. For example, Ghazzali et al. (2012) explored the microwave-assisted synthesis of acetamidophenyl derivatives, assessing their antimicrobial activities. This work indicates the potential bioactive properties of the compound through related structures (Ghazzali et al., 2012).

Physical Properties Analysis

The physical properties, including solubility, melting point, and stability, are crucial for the application and handling of the compound. While specific data on the compound of interest are not available, studies on related compounds provide a foundation for predicting these properties. The synthesis and characterization of compounds, as reported by Nayak et al. (2014), including crystal structure analysis, offer insights into the physical characteristics of similar molecular structures (Nayak et al., 2014).